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Compound of Interest

Compound Name:
(1-Methyl-4-phenylpiperidin-4-

yl)methanamine

Cat. No.: B1347228 Get Quote

An In-depth Technical Guide to (1-Methyl-4-phenylpiperidin-4-yl)methanamine: Structure,

Synthesis, and Analysis

Abstract
This technical guide provides a comprehensive overview of (1-methyl-4-phenylpiperidin-4-
yl)methanamine, a piperidine derivative with a unique quaternary carbon at the 4-position. The

guide is intended for researchers, scientists, and professionals in drug development and

medicinal chemistry. It details the chemical structure, proposes a robust synthetic pathway, and

outlines a suite of analytical methodologies for structural confirmation and purity assessment.

The protocols described herein are grounded in established chemical principles and supported

by data from analogous compounds, offering a self-validating framework for the

characterization of this and similar molecules.

Introduction and Structural Elucidation
(1-Methyl-4-phenylpiperidin-4-yl)methanamine is a synthetic compound featuring a 1-

methylpiperidine core. Its defining characteristic is the quaternary carbon at the 4-position,

simultaneously substituted with a phenyl group and a methanamine (-CH₂NH₂) group. This

structural motif is of significant interest in medicinal chemistry, as the 4-phenylpiperidine

scaffold is a core component of various opioid analgesics and other centrally acting agents.

The introduction of a methanamine group at this position offers a vector for further chemical

modification and exploration of structure-activity relationships (SAR).
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The precise chemical structure is crucial for understanding its properties and reactivity.

Chemical Structure
The IUPAC name for the target compound is (1-Methyl-4-phenylpiperidin-4-yl)methanamine.

Its key structural features are:

A saturated six-membered piperidine ring.

A methyl group attached to the piperidine nitrogen (N-1).

A phenyl group and a methanamine group both attached to the C-4 position.

Below is a 2D representation of the molecule.
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Caption: Chemical structure of (1-Methyl-4-phenylpiperidin-4-yl)methanamine.

Proposed Synthetic Pathway
As direct synthesis literature for this specific molecule is not readily available, a plausible and

robust multi-step synthetic route is proposed. The strategy is designed to build the complex

quaternary center on the piperidine ring, starting from a commercially available precursor. The

proposed pathway involves three key transformations:

Phenylation of 1-Methyl-4-piperidone: Introduction of the phenyl group at the 4-position via a

Grignard reaction to form the tertiary alcohol intermediate.
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Cyanation: Conversion of the tertiary alcohol to a nitrile to introduce the carbon atom of the

future methanamine group.

Reduction: Reduction of the nitrile group to the primary amine to yield the final product.
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1-Methyl-4-piperidone

Step 1: Grignard Reaction
Reagents: Phenylmagnesium bromide (PhMgBr), THF

Intermediate 1:
1-Methyl-4-phenylpiperidin-4-ol

Step 2: Cyanation
Reagents: NaCN, H₂SO₄

Intermediate 2:
1-Methyl-4-phenylpiperidine-4-carbonitrile

Step 3: Reduction
Reagents: LiAlH₄, THF or H₂, Raney Ni

(1-Methyl-4-phenylpiperidin-4-yl)methanamine
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Synthesis & Purification

Analytical Characterization

Crude Product

NMR Spectroscopy
(¹H, ¹³C, 2D)

- Structural Elucidation

Mass Spectrometry
(GC-MS, LC-MS)

- Molecular Weight
- Fragmentation

HPLC-UV
- Purity Assessment

- Quantification

IR Spectroscopy
- Functional Group ID

Confirmed Structure
& Purity Report
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To cite this document: BenchChem. [(1-Methyl-4-phenylpiperidin-4-yl)methanamine chemical
structure and analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347228#1-methyl-4-phenylpiperidin-4-yl-
methanamine-chemical-structure-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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